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Compound of Interest

Compound Name: (1-Naphthylmethyl)trichlorosilane

Cat. No.: B091646

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, and
applications of (1-Naphthylmethyl)trichlorosilane. The information is tailored for
professionals in research and development, with a focus on data-driven insights and practical
methodologies.

Core Chemical Properties

(1-Naphthylmethyl)trichlorosilane is a reactive organosilane compound valued for its ability
to functionalize surfaces and act as a versatile chemical intermediate.[1][2] ItS unique structure,
combining a bulky aromatic naphthylmethyl group with a highly reactive trichlorosilyl moiety,
dictates its chemical behavior and applications.[1]

Quantitative Data Summary

The key physicochemical properties of (1-Naphthylmethyl)trichlorosilane are summarized in
the table below for easy reference.
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Property Value Source(s)
CAS Number 17998-59-3 [1131[4][5]
Molecular Formula C11HoClIsSi [2][3][6]
Molecular Weight 275.63 g/mol [31[4]
Physical State Liquid [2]

Boiling Point

150-151 °C @ 7 mmHg

[5]

Density

1.311-1.312 g/cm3 @ 25°C

[5117]

Refractive Index

1.5974

[7]

Vapor Pressure

<1 mmHg @ 25°C

[2]

Solubility

Reacts with water and other

protic solvents.

[2]7]

Hydrolytic Sensitivity

High: Reacts rapidly with

moisture and water.

[7]

Synthesis and Reactivity

The synthesis of (1-Naphthylmethyl)trichlorosilane leverages established organosilicon

chemistry. Its reactivity is dominated by the trichlorosilyl group, which is highly susceptible to

nucleophilic attack, especially by water.[1]

Synthesis Protocols

Two primary routes for the synthesis of (1-Naphthylmethyl)trichlorosilane have been

identified.[1]

Method 1: Reaction of 1-Chloromethylnaphthalene with Silicon Tetrachloride

This is the principal industrial method for producing (1-Naphthylmethyl)trichlorosilane.

» Reaction Principle: This reaction involves the direct coupling of 1-chloromethylnaphthalene

with an excess of silicon tetrachloride.
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o Generalized Experimental Protocol:

o In areaction vessel equipped for inert atmosphere operation (e.g., under dry nitrogen or
argon), 1-chloromethylnaphthalene is reacted with silicon tetrachloride.

o The reaction may require elevated temperatures and a catalyst, depending on the desired
reaction rate and yield.

o Following the reaction, the excess silicon tetrachloride is removed, typically by distillation.

o The crude (1-Naphthylmethyl)trichlorosilane is then purified by vacuum distillation to
yield the final product. Note: Specific reaction conditions such as temperature, pressure,
and reaction time are proprietary and would require optimization at the laboratory or pilot
scale.

Method 2: Grignard Reagent Pathway
A less common but effective laboratory-scale synthesis involves a Grignard reagent.[1][8]

o Reaction Principle: 1-Naphthylmethylmagnesium bromide (a Grignard reagent) is prepared
and subsequently reacted with silicon tetrachloride. The naphthylmethyl group displaces one
chloride ion on the silicon tetrachloride to form the desired product.

o Generalized Experimental Protocol:

o Grignard Reagent Formation: In a flame-dried, three-neck flask under an inert
atmosphere, magnesium turnings are covered with a suitable anhydrous ether (e.qg.,
diethyl ether or THF). A solution of 1-bromomethylnaphthalene in the same solvent is
added dropwise to initiate the formation of 1-naphthylmethylmagnesium bromide.

o Reaction with SiCla: The prepared Grignard reagent is then slowly added to a cooled
solution of excess silicon tetrachloride in an anhydrous solvent.

o Workup and Purification: The reaction mixture is quenched, and the product is extracted.
The organic phase is dried, and the solvent is removed. The final product is isolated and
purified by vacuum distillation.

Caption: Synthesis pathways for (1-Naphthylmethyl)trichlorosilane.
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Core Reactivity: Hydrolysis and Condensation

The trichlorosilyl group is highly susceptible to hydrolysis. In the presence of water or
atmospheric moisture, it rapidly reacts to form silanetriol intermediates and hydrochloric acid.[2]
These silanetriols are unstable and readily undergo self-condensation to form polysiloxane
networks or react with hydroxyl groups on surfaces to form stable, covalent siloxane bonds.[1]
This reactivity is the foundation of its utility as a surface modifying agent.

Applications in Research and Development

The primary application of (1-Naphthylmethyl)trichlorosilane is in materials science,
particularly for surface functionalization. While direct applications in drug development are not
prominent, its use in modifying surfaces of biomedical devices, biosensors, or drug delivery
vehicles represents a significant area of interest for the field.

Surface Functionalization

(1-Naphthylmethyl)trichlorosilane is used to create self-assembled monolayers (SAMs) on
hydroxyl-bearing substrates such as silica, glass, and metal oxides.[1]

o Mechanism: The process involves a two-step hydrolysis and condensation reaction. First, the
trichlorosilyl groups hydrolyze to silanetriols. These intermediates then condense with the
hydroxyl groups on the substrate surface, forming a dense, covalently bonded organic layer.
[3] The pendant naphthylmethyl groups form the new surface, imparting properties such as
hydrophobicity and altered surface energy.[1]

e Generalized Protocol for Surface Modification of a Silica Substrate:

o Substrate Preparation: The silica substrate (e.g., a silicon wafer or glass slide) is
thoroughly cleaned to remove organic contaminants and to ensure a high density of
surface hydroxyl groups. This is often achieved by piranha solution treatment or UV/ozone
cleaning.

o Silanization: The cleaned, dry substrate is immersed in a dilute solution (typically 1-5% by
volume) of (1-Naphthylmethyl)trichlorosilane in an anhydrous organic solvent (e.qg.,
toluene or hexane) under an inert atmosphere.
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o Reaction: The reaction is allowed to proceed for a set time, which can range from minutes
to several hours, depending on the desired monolayer quality.

o Rinsing and Curing: The substrate is removed from the solution, rinsed thoroughly with the
anhydrous solvent to remove any physisorbed silane, and then cured at an elevated
temperature (e.g., 100-120 °C) to promote the formation of covalent siloxane bonds.
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Caption: Mechanism of surface functionalization using a trichlorosilane.
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Safety and Handling

(1-Naphthylmethyl)trichlorosilane is a corrosive and reactive compound that requires careful
handling.[2]

e Primary Hazards: Causes severe skin burns and eye damage.[2] Reacts with water to
release corrosive hydrogen chloride gas.[2] Inhalation may cause respiratory tract irritation.

[2]
e Handling Precautions:
o Always handle in a well-ventilated area, preferably within a chemical fume hood.

o Use an inert atmosphere (e.g., nitrogen or argon) for all transfers and reactions to prevent
hydrolysis.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant
gloves (e.g., neoprene or nitrile rubber), safety goggles, a face shield, and a lab coat.[2]

o Storage: Store in tightly sealed containers under a dry, inert atmosphere.[2] Keep in a cool,
dry, well-ventilated area away from heat, moisture, and incompatible materials such as
alcohols, amines, and oxidizing agents.[2]

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b091646?utm_src=pdf-body
https://www.gelest.com/wp-content/uploads/product_msds/SIN6596.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIN6596.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIN6596.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIN6596.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIN6596.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIN6596.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIN6596.0-msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Handling (1—Naphthylmethyl)tr@

Verify Proper PPE
(Gloves, Goggles, Face Shield, Lab Coat)

Ensure Inert Atmosphere
& Fume Hood Operation

Personnel Exposure

Contain with Inert Absorbent Provide Immediate First Aid
(e.g., sand, vermiculite) (Flush skin/eyes with water for 15+ min)
Collect and Dispose as Seek Immediate
Hazardous Waste Medical Attention

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b091646?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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